Cas no 113085-62-4 (7-Methoxyrosmanol)
7-Methoxyrosmanol is a diterpenoid compound derived from rosemary (Rosmarinus officinalis), known for its antioxidant and bioactive properties. Structurally related to carnosic acid and carnosol, it exhibits enhanced stability and efficacy due to the methoxy substitution at the 7-position. This modification improves its radical-scavenging activity, making it valuable in research applications focused on oxidative stress mitigation. Its lipophilic nature allows for effective incorporation into lipid-based systems, broadening its utility in pharmaceutical and nutraceutical formulations. Studies suggest potential anti-inflammatory and neuroprotective effects, though further research is required to fully elucidate its mechanisms. The compound is typically isolated via chromatographic techniques, ensuring high purity for analytical and experimental use.
7-Methoxyrosmanol structure
Product Name:7-Methoxyrosmanol
CAS No:113085-62-4
MF:C21H28O5
MW:360.444026947021
MDL:MFCD24849307
CID:2039546
PubChem ID:9950773
Update Time:2025-06-07
7-Methoxyrosmanol Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxyrosmanol
- methylrosmanol
- 7-O-Methylrosmanol
- [ "" ]
- 7-Methylrosmanol
- 7alpha-Methoxyrosmanol
- AKOS040760247
- 7-Methylrosmanol, >=95% (LC/MS-ELSD)
- HY-111896
- DTXSID801316214
- CHEMBL464376
- XM170487
- (1R,8S,9S,10S)-3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
- PD158807
- CS-0093546
- (4bR,8aS,9S,10S)-3,4-dihydroxy-2-isopropyl-10-methoxy-8,8-dimethyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epoxymethano)phenanthren-12-one
- 113085-62-4
- MS-25705
- 7-Methylrosmanol - Rosmarinus officinalis (rosemary)
- CHEBI:174829
- A894495
- 3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
- 3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-(propan-2-yl)-16-oxatetracyclo[7.5.2.0^{1,10}.0^{2,7}]hexadeca-2,4,6-trien-15-one
- PD158808
- (1R,8S,9S,10S)-3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.0^{1,10.0^{2,7]hexadeca-2,4,6-trien-15-one
- AKOS032949127
- 7-O-Methoxyrosmanol
- 7beta-methoxyrosmanol
- (+)-7-Methoxyrosmanol
- (1R,8S,9S,10S)-3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo(7.5.2.01,10.02,7)hexadeca-2,4,6-trien-15-one
- 7-beta-Methoxyrosmanol
- DA-60582
- (1R,8S,9S,10S)-3,4-dihydroxy-5-isopropyl-8-methoxy-11,11-dimethyl-16-oxatetracyclo[7.5.2.0(1),(1)?.0(2),?]hexadeca-2,4,6-trien-15-one
-
- MDL： MFCD24849307
- Inchi： 1S/C21H28O5/c1-10(2)11-9-12-13(15(23)14(11)22)21-8-6-7-20(3,4)18(21)17(16(12)25-5)26-19(21)24/h9-10,16-18,22-23H,6-8H2,1-5H3/t16-,17+,18-,21-/m0/s1
- InChI Key： XNPVHIQPSAZTLC-NYUBLWNDSA-N
- SMILES： O1C([C@@]23C4C(=C(C(C(C)C)=CC=4[C@@H]([C@@H]1[C@H]2C(C)(C)CCC3)OC)O)O)=O
Computed Properties
- Exact Mass: 360.19400
- Monoisotopic Mass: 360.19367399 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 360.4
- XLogP3: 3.9
- Topological Polar Surface Area: 76Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 542.3±50.0 °C at 760 mmHg
- Flash Point: 189.7±23.6 °C
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
- PSA: 75.99000
- LogP: 3.91180
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
7-Methoxyrosmanol Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 3077 9 / PGIII
- Hazard Category Code： 50
- Safety Instruction： 61
-
Hazardous Material Identification：
- Storage Condition：Store at 4 ℃, better at -4 ℃
7-Methoxyrosmanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-111896-1mg |
7-Methoxyrosmanol |
113085-62-4 | 98.56% | 1mg |
￥1200 | 2024-04-20 | |
| MedChemExpress | HY-111896-5mg |
7-Methoxyrosmanol |
113085-62-4 | 98.56% | 5mg |
￥3000 | 2024-04-20 | |
| TRC | M327540-1mg |
7-O-Methylrosmanol |
113085-62-4 | 1mg |
$270.00 | 2023-05-17 | ||
| TRC | M327540-10mg |
7-O-Methylrosmanol |
113085-62-4 | 10mg |
$2096.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O36420-5 mg |
(4bR,8aS,9S,10S)-3,4-dihydroxy-2-isopropyl-10-methoxy-8,8-dimethyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epoxymethano)phenanthren-12-one |
113085-62-4 | 5mg |
¥4480.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1334-1 mg |
7-O-Methylrosmanol |
113085-62-4 | 98.40% | 1mg |
￥1497.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1334-5 mg |
7-O-Methylrosmanol |
113085-62-4 | 98.40% | 5mg |
￥3792.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1334-10 mg |
7-O-Methylrosmanol |
113085-62-4 | 98.40% | 10mg |
￥5688.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1334-25 mg |
7-O-Methylrosmanol |
113085-62-4 | 98.40% | 25mg |
￥9987.00 | 2022-04-26 | |
| ChemScence | CS-0093546-1mg |
7-Methoxyrosmanol |
113085-62-4 | 98.56% | 1mg |
$170.0 | 2022-04-28 |
7-Methoxyrosmanol Suppliers
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(CAS:113085-62-4)7-O-Methylrosmanol
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Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
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7-Methoxyrosmanol Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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(CAS:113085-62-4)7-O-Methylrosmanol
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